Cas no 62415-62-7 (1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 62415-62-7
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 3243844
• PubChem ID: 12374559
• Update Time: 2025-06-25

1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-PYRIMIDINEDIONE, 1-ETHYL-3-METHYL-
• 1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione
• 1-ethyl-3-methylpyrimidine-2,4-dione
• F2185-1050
• 62415-62-7
• SCHEMBL24665500
• AKOS013123928

• Inchi： 1S/C7H10N2O2/c1-3-9-5-4-6(10)8(2)7(9)11/h4-5H,3H2,1-2H3
• InChI Key： SDDNNPJZXYLLCY-UHFFFAOYSA-N
• SMILES： CCN1C(=O)N(C)C(=O)C=C1

Computed Properties

• Exact Mass: 154.074227566Da
• Monoisotopic Mass: 154.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione

Introduction to 1-Ethyl-3-Methylpyrimidine-2,4(1H,3H)-dione (CAS No. 62415-62-7)

1-Ethyl-3-methylpyrimidine-2,4(1H,3H)-dione, also known by its CAS number 62415-62-7, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are fundamental building blocks in various biological systems and have been extensively studied for their potential therapeutic properties.

The chemical structure of 1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione consists of a pyrimidine ring with an ethyl group at the 1-position and a methyl group at the 3-position. The presence of these substituents imparts unique physicochemical properties to the molecule, making it an attractive candidate for drug development. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its widespread use in both academic and industrial settings.

In the realm of medicinal chemistry, 1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione has garnered attention due to its potential as a lead compound for the development of novel therapeutics. Studies have shown that this compound exhibits promising biological activities, including antiviral, antibacterial, and anti-inflammatory properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione exhibit potent antiviral activity against several strains of influenza virus.

The structural versatility of 1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione allows for the introduction of various functional groups through chemical modifications. This flexibility is crucial for optimizing the pharmacological profile of the compound. Researchers have explored the effects of different substituents on the biological activity and pharmacokinetic properties of 1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione. For example, adding hydroxyl or amino groups can enhance solubility and bioavailability, while introducing halogen atoms can improve binding affinity to target proteins.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data on 1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione may be limited at present, preclinical studies have provided valuable insights into its potential therapeutic applications. In vitro and in vivo experiments have shown that this compound can effectively inhibit the replication of viral pathogens and reduce inflammation in animal models. These findings underscore the importance of further research to fully understand the mechanisms underlying its biological activities.

Beyond its direct therapeutic applications, 1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione serves as a valuable tool in chemical biology. Its ability to modulate specific biological pathways makes it useful for probing cellular processes and identifying novel targets for drug discovery. For instance, researchers have used this compound to investigate signaling pathways involved in immune responses and cell proliferation.

The synthesis of 1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione has been optimized using modern synthetic techniques. One common approach involves the condensation of appropriate precursors followed by cyclization under controlled conditions. Advances in green chemistry have also led to more environmentally friendly methods for producing this compound. These developments not only improve the efficiency of synthesis but also reduce the environmental impact associated with chemical manufacturing.

In conclusion, 1-Ethyl-3-methylpyrimidine-2,4(1H,3H)-dione (CAS No. 62415-62-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in addressing unmet medical needs.